Cas no 2034394-32-4 (N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide)

• Product Name: N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide
• CAS No: 2034394-32-4
• MF: C₁₇H₁₈FN₃O₂
• MW: 315.342127323151
• CID: 5982220
• PubChem ID: 121016740
• Update Time: 2025-10-29

N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide
• N-[2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-(4-fluorophenyl)acetamide
• 2034394-32-4
• N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-2-(4-fluorophenyl)acetamide
• F6258-1035
• AKOS026687697
• N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C17H18FN3O2/c18-14-5-1-12(2-6-14)9-16(22)19-7-8-21-11-20-15(10-17(21)23)13-3-4-13/h1-2,5-6,10-11,13H,3-4,7-9H2,(H,19,22)
• InChI Key： VTCWGRMKMZKDBG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCCN1C=NC(=CC1=O)C1CC1)=O

Computed Properties

• Exact Mass: 315.13830499g/mol
• Monoisotopic Mass: 315.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Additional information on N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide

Introduction to N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide and Its Significance in Modern Pharmaceutical Research

N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide, a compound with the CAS number 2034394-32-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of this substance, characterized by its N-substituted ethyl side chain and fluorophenyl moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The 4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl core structure of this compound is particularly noteworthy. Pyrimidine derivatives are well-documented for their biological activity and have been extensively studied for their roles in various therapeutic areas. The presence of the cyclopropyl group introduces steric hindrance, which can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. This feature is crucial in the design of drugs that require precise targeting to achieve therapeutic efficacy while minimizing side effects.

Recent research has highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to modulate metabolic stability and binding affinity. The 4-fluorophenyl group in N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide contributes to these properties, making it an attractive scaffold for drug design. Studies have shown that fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby improving the pharmacokinetic profile of the compound.

The synthesis and characterization of this compound have been a focus of several academic and industrial research groups. Advanced synthetic methodologies have been employed to construct the complex core structure efficiently. Techniques such as multi-step organic synthesis, including cyclization reactions and nucleophilic substitutions, have been utilized to achieve high yields and purity. The successful synthesis of this compound underscores the growing capabilities in medicinal chemistry and highlights the importance of innovative synthetic strategies in drug development.

The potential therapeutic applications of N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide are vast. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The compound's unique structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its biological activity towards specific therapeutic targets.

In conclusion, N-2-(4-cyclopropyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-(4-fluorophenyl)acetamide (CAS no. 2034394-32-4) represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure and promising biological activity position it as a valuable candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in the discovery and development of novel therapeutics that address unmet medical needs.